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Compound of Interest |

N-((1,1-
Compound Name: Dimethylethoxy)carbonyl)-3-fluoro-

L-phenylalanine

Cat. No.: B558692

\ J

An In-depth Technical Guide to the Physical Properties of N-((1,1-
Dimethylethoxy)carbonyl)-3-fluoro-L-phenylalanine

This technical guide provides a comprehensive overview of the core physical properties of N-
((1,1-Dimethylethoxy)carbonyl)-3-fluoro-L-phenylalanine, a fluorinated amino acid
derivative crucial in peptide synthesis and drug development.[1] The inclusion of a fluorine
atom can enhance bioactivity and metabolic stability, making this compound a valuable building
block for researchers and scientists.[1][2] This document is intended for researchers, scientists,
and drug development professionals, offering detailed data, experimental protocols, and
workflow visualizations.

Core Physical and Chemical Properties

N-((1,1-Dimethylethoxy)carbonyl)-3-fluoro-L-phenylalanine, also known as Boc-3-fluoro-L-
phenylalanine, is characterized by the following properties. The data presented has been
compiled from various sources to provide a comparative overview.
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Property Value Source
CAS Number 114873-01-7 [3]
Molecular Formula C14H18FNO4 [3]
Molecular Weight 283.3 g/mol [3]
Melting Point 75-80 °C or 75-77 °C [11[3]
Boiling Point 425.0 £ 40.0 °C (Predicted) [3]
Density ~1.19 g/cm?3 (Estimate) [3114]
Appearance Colorless viscous oil that 3]
slowly solidifies

Solubility Slightly soluble in Ethanol [3]
Storage Sealed in a dry place at room (3]

temperature or 2-8 °C

Experimental Protocols
Synthesis of (S)-2-((tert-butoxycarbonyl)amino)-3-(3-
fluorophenyl)propionic acid[3]

This protocol details a common method for the synthesis of the target compound.

Materials:

L-2-amino-3-(3-fluorophenyl)-propionic acid (L-3-fluorophenylalanine)

Sodium carbonate (Na2CO3)

Di-tert-butyl dicarbonate (Boc20)

1,4-Dioxane

Water (Hz20)

Ethyl acetate
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10% Citric acid

Ether

Brine

Anhydrous sodium sulfate (Naz2S0a)

Procedure:

L-3-fluorophenylalanine (20.0 g, 110 mmol) is dissolved in 100 mL of water.

e A solution of sodium carbonate (16.2 g, 153 mmol) in 40 mL of water is added.
e 1,4-Dioxane (100 mL) is added to the mixture, which is then cooled to 0 °C.

o Di-tert-butyl dicarbonate is introduced while stirring.

e The reaction mixture is stirred at room temperature for 5 hours.

o Post-reaction, the dioxane is removed via evaporation.

e The remaining mixture is diluted with 125 mL of water and washed twice with 100 mL
portions of ether.

e The aqueous phase is acidified using a 10% citric acid solution.

e The product is extracted twice from the acidified aqueous phase using 300 mL portions of
ethyl acetate.

e The combined organic phases are washed sequentially with two 150 mL portions of water
and one 150 mL portion of brine.

e The organic phase is dried over anhydrous sodium sulfate and then concentrated to yield the
final product.

The resulting product is a colorless viscous oil that slowly solidifies upon standing, with a
reported quantitative yield of 31 g.[3]
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Visualized Experimental Workflow

The following diagram illustrates the key stages of the synthesis protocol described above.

Synthesis Workflow for Boc-3-fluoro-L-phenylalanine
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Caption: Synthesis workflow for Boc-3-fluoro-L-phenylalanine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-((1,1-Dimethylethoxy)carbonyl)-3-fluoro-L-
phenylalanine physical properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558692#n-1-1-dimethylethoxy-carbonyl-3-fluoro-I-
phenylalanine-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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